Cas no 334668-69-8 (Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone)

• Product Name: Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone
• CAS No: 334668-69-8
• MF: C₁₈H₂₃F₃N₂O₃S
• MW: 404.44703412056
• CID: 6788458
• PubChem ID: 2729560
• Update Time: 2025-07-10

Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 334668-69-8
• BDBM50267407
• CS-0568775
• PD129025
• CRXJBISLCDTJDM-UHFFFAOYSA-N
• CHEMBL477867
• SCHEMBL4274513
• cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone
• CB1R antagonist 1
• HY-150067
• AKOS008519464
• Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone

• Inchi： 1S/C18H23F3N2O3S/c19-18(20,21)15-7-4-8-16(13-15)27(25,26)23-11-9-22(10-12-23)17(24)14-5-2-1-3-6-14/h4,7-8,13-14H,1-3,5-6,9-12H2
• InChI Key： CRXJBISLCDTJDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCN(CC1)C(C1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 404.13814826g/mol
• Monoisotopic Mass: 404.13814826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.1Ų

Additional information on Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone

Comprehensive Overview of Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone (CAS No. 334668-69-8)

Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone (CAS No. 334668-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their bioactive properties. The presence of a trifluoromethyl group and a phenylsulfonyl moiety enhances its chemical stability and reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how these compounds interact with biological targets, such as enzymes and receptors. The Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone structure is often explored for its potential role in modulating protein-protein interactions, a hot topic in modern drug design. Its piperazine core is known to improve solubility and bioavailability, which are critical factors in optimizing drug candidates.

Another area of interest is the compound's potential use in central nervous system (CNS) therapeutics. Piperazine derivatives are frequently investigated for their ability to cross the blood-brain barrier, a key challenge in treating neurological disorders. The trifluoromethyl group in Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone may contribute to enhanced lipophilicity, which could improve its pharmacokinetic profile. This aligns with current trends in neuroscience research, where scientists are seeking novel compounds to address unmet medical needs.

From a synthetic chemistry perspective, the compound's sulfonyl group offers versatility in further functionalization. Sulfonyl-containing compounds are often used as building blocks in organic synthesis, enabling the creation of more complex molecules. This makes Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone a valuable tool for chemists working on structure-activity relationship (SAR) studies. Its robust synthetic accessibility also makes it a candidate for high-throughput screening in drug discovery programs.

Environmental and regulatory considerations are also important when discussing this compound. The trifluoromethyl group is known for its metabolic stability, which can reduce the frequency of dosing in therapeutic applications. However, researchers must also evaluate its environmental impact, as fluorinated compounds can persist in ecosystems. This dual focus on efficacy and sustainability reflects broader industry trends toward green chemistry and responsible innovation.

In summary, Cyclohexyl(4-(3-(trifluoromethyl)phenylsulfonyl)piperazin-1-yl)methanone (CAS No. 334668-69-8) represents a promising compound with multifaceted applications in pharmaceutical research and synthetic chemistry. Its unique structural attributes, including the piperazine ring, trifluoromethyl group, and sulfonyl linkage, make it a subject of ongoing scientific inquiry. As the field of drug discovery evolves, this compound is likely to remain a key player in the development of next-generation therapeutics.